Cas no 651043-20-8 (4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl-)
651043-20-8 structure
Product Name:4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl-
CAS No:651043-20-8
MF:C13H12N2O
MW:212.247182846069
CID:407325
PubChem ID:135439299
Update Time:2025-04-19
4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl-
- 2-cyclopropyl-6-phenyl-1H-pyrimidin-4-one
- DTXSID90399293
- 2-Cyclopropyl-6-phenylpyrimidin-4(1H)-one
- 651043-20-8
- WTUMFJZFOIWNCB-UHFFFAOYSA-N
- 2-cyclopropyl-6-phenylpyrimidin-4-ol
- 4-Hydroxy-6-phenyl-2-cyclopropylpyrimidine
- AKOS015940568
- SCHEMBL601725
-
- Inchi: 1S/C13H12N2O/c16-12-8-11(9-4-2-1-3-5-9)14-13(15-12)10-6-7-10/h1-5,8,10H,6-7H2,(H,14,15,16)
- InChI Key: WTUMFJZFOIWNCB-UHFFFAOYSA-N
- SMILES: O=C1C=C(C2C=CC=CC=2)N=C(C2CC2)N1
Computed Properties
- Exact Mass: 212.09506
- Monoisotopic Mass: 212.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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